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Introduction

Tetrasul, an organochlorine acaricide, is a pesticide used to control mite and aphid infestations
on various agricultural products.[1][2] Its chemical formula is C12HeCl4S, and its IUPAC name is
1,2,4-trichloro-5-[(4-chlorophenyl)thio]benzene.[3] Synonyms for Tetrasul include p-
Chlorophenyl 2,4,5-trichlorophenyl sulfide and Animert V-101. The monitoring of Tetrasul
residues in food and environmental samples is crucial for ensuring consumer safety and
regulatory compliance. Gas chromatography-mass spectrometry (GC-MS) is a highly effective
analytical technique for the sensitive and selective determination of Tetrasul. This document
provides detailed application notes and protocols for the GC-MS analysis of Tetrasul.

Chemical Properties of Tetrasul

Property Value
CAS Number 2227-13-6
Molecular Formula C12He6ClaS
Molecular Weight 324.05 g/mol
Colorless needles, gray flakes, or off-white
Appearance ]
lumpy solid
Odor Phenolic
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Experimental Protocols
Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food matrices.

a. Materials and Reagents:

 Homogenized sample (e.g., fruit, vegetable, or soil)

o Acetonitrile (ACN), HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

¢ Primary secondary amine (PSA) sorbent

» C18 sorbent

o Graphitized carbon black (GCB) (optional, for pigmented samples)
e 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes

o High-speed centrifuge

» Vortex mixer

b. Extraction Protocol:

e Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10-15 mL of acetonitrile to the tube.

e Add the appropriate internal standard.
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e Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction of
Tetrasul from the sample matrix.

e Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride to the tube. The MgSOa
aids in the removal of water and enhances the partitioning of Tetrasul into the acetonitrile
layer, while NaCl helps to create a phase separation.

o Immediately cap and shake the tube vigorously for 1 minute.
e Centrifuge the tube at 23000 rcf for 5 minutes.
c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Carefully transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing
150 mg of PSA, 900 mg of anhydrous magnesium sulfate, and 150 mg of C18.

o PSA removes organic acids, sugars, and other polar interferences.
o C18 removes non-polar interferences such as fats and waxes.

o For highly pigmented samples, 50 mg of GCB can be added to remove pigments, but it
may also retain some planar pesticides.

e Cap the tube and vortex for 30 seconds.
o Centrifuge at 23000 rcf for 5 minutes.

e The resulting supernatant is the final extract. Transfer an aliquot into a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following parameters provide a starting point for the GC-MS analysis of Tetrasul and
should be optimized for the specific instrument and application.
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Parameter

Setting

Gas Chromatograph

Agilent 7890A GC System or equivalent

Mass Spectrometer

Agilent 5975C Series MSD or equivalent

HP-5MS (30 m x 0.25 mm, 0.25 pm film

GC Column
thickness) or equivalent
Carrier Gas Helium, constant flow at 1.0 mL/min
Inlet Temperature 250 °C
Injection Mode Splitless
Injection Volume 1L

Oven Temperature Program

Initial temperature of 100°C, hold for 1 min,
ramp to 280°C at 10°C/min, hold for 10 min

Transfer Line Temperature 280 °C
lon Source Temperature 230 °C
Quadrupole Temperature 150 °C

lonization Mode

Electron lonization (EI)

Electron Energy

70 eV

Acquisition Mode

Selected lon Monitoring (SIM) or Full Scan

Data Presentation
Quantitative Data Summary

The following table summarizes typical quantitative data for the GC-MS analysis of Tetrasul.
These values should be determined for each specific matrix and instrument as part of method
validation.
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Parameter Typical Value
Retention Time (RT) ~19.85 min
Quantification lon (m/z) 252

Qualifier lon 1 (m/z) 217

Qualifier lon 2 (m/z) 287

Linearity (R?) > 0.995

Limit of Detection (LOD)

0.01 - 0.05 mg/kg

Limit of Quantification (LOQ)

0.05 - 0.1 mg/kg

Recovery (%) 85 - 110%
Relative Standard Deviation (RSD) (%) <15%
Mandatory Visualizations
Diagrams
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Caption: Experimental workflow for the GC-MS analysis of Tetrasul.
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Caption: Proposed EI fragmentation pathway of Tetrasul.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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